Cas no 315227-20-4 (2-Chloro-4-(pyridin-3-yloxy)aniline)

2-Chloro-4-(pyridin-3-yloxy)aniline structure
315227-20-4 structure
Product Name:2-Chloro-4-(pyridin-3-yloxy)aniline
CAS No:315227-20-4
Molecular Formula:C11H9ClN2O
Molecular Weight:220.65496134758
MDL:MFCD26400254
CID:2121999
PubChem ID:22148849

2-Chloro-4-(pyridin-3-yloxy)aniline Properties

Names and Identifiers

    • 2-chloro-4-(pyridin-3-yloxy)aniline
    • Benzenamine, 2-chloro-4-(3-pyridinyloxy)-
    • MDL: MFCD26400254
    • InChIKey: QZEKHTRVVPFPIU-UHFFFAOYSA-N
    • Inchi: 1S/C11H9ClN2O/c12-10-6-8(3-4-11(10)13)15-9-2-1-5-14-7-9/h1-7H,13H2
    • SMILES: ClC1C=C(C=CC=1N)OC1C=NC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Heavy Atom Count: 15
  • Complexity: 203
  • Topological Polar Surface Area: 48.1

2-Chloro-4-(pyridin-3-yloxy)aniline Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AW47457-1mg
2-CHLORO-4-(PYRIDIN-3-YLOXY)ANILINE
315227-20-4 95%
1mg
$317.00 2024-04-20
Enamine
EN300-265554-0.05g
2-chloro-4-(pyridin-3-yloxy)aniline
315227-20-4
0.05g
$587.0 2023-09-14
Life Chemicals
F1905-6572-0.25g
2-chloro-4-(pyridin-3-yloxy)aniline
315227-20-4 95%
0.25g
$345.0 2023-09-07
TRC
C197411-100mg
2-chloro-4-(pyridin-3-yloxy)aniline
315227-20-4
100mg
$ 115.00 2022-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1143426-100mg
2-Chloro-4-(pyridin-3-yloxy)aniline
315227-20-4 97%
100mg
¥2293.00 2024-08-02

2-Chloro-4-(pyridin-3-yloxy)aniline Related Literature

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://eng.biocuiyuan.com
Hubei Cuiyuan Biotechnology Co.,Ltd
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
https://www.chem960.com/company/190540/
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.haoxiangbio.com